methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate
Overview
Description
Methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate is a chemical compound that belongs to the pyran family. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate is not fully understood. However, studies have shown that it may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It may also have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and physiological effects:
Methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate has been shown to have low toxicity in vitro. However, its effects on biochemical and physiological systems are still being studied. It may have an impact on the immune system, oxidative stress, and cell signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate in lab experiments is its potential anti-cancer and anti-inflammatory properties. It may also be a useful tool in coordination chemistry and fluorescence studies. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate. These include:
1. Further studies on its anti-cancer and anti-inflammatory properties.
2. Investigation of its potential as a fluorescent probe for the detection of metal ions.
3. Exploration of its use as a ligand in coordination chemistry.
4. Development of more efficient synthesis methods.
5. Study of its effects on different biochemical and physiological systems.
Conclusion:
Methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate is a unique and versatile chemical compound with potential applications in various scientific research fields. Its anti-cancer, anti-inflammatory, and anti-bacterial activities, as well as its fluorescence properties, make it a promising tool for future studies. However, further research is needed to fully understand its mechanism of action and potential impact on biochemical and physiological systems.
Scientific Research Applications
Methyl 6-amino-4-[3-(benzyloxy)phenyl]-5-cyano-2-methyl-4H-pyran-3-carboxylate has potential applications in various scientific research fields. It has been studied for its anti-cancer, anti-inflammatory, and anti-bacterial activities. It has also been used as a fluorescent probe for the detection of metal ions and as a ligand in coordination chemistry.
properties
IUPAC Name |
methyl 6-amino-5-cyano-2-methyl-4-(3-phenylmethoxyphenyl)-4H-pyran-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O4/c1-14-19(22(25)26-2)20(18(12-23)21(24)28-14)16-9-6-10-17(11-16)27-13-15-7-4-3-5-8-15/h3-11,20H,13,24H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YACYVROWPFICND-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(C(=C(O1)N)C#N)C2=CC(=CC=C2)OCC3=CC=CC=C3)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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